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Compound of Interest

Compound Name: Methyl dihydroabietate

Cat. No.: B1630139

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational procedures for the handling and disposal of Methyl
dihydroabietate. It is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical and Physical Properties

Methyl dihydroabietate is an ester derived from dihydroabietic acid, which is a component of
rosin from coniferous trees.[1] It typically appears as a clear, yellowish, viscous liquid and is
soluble in organic solvents but has poor solubility in water.[1]

Property Value

Molecular Formula C21H3002[1]

Molecular Weight 314.46 g/mol [1]

Appearance Clear, yellowish viscous liquid[1]

Soluble in organic solvents (e.g., ethanol,

Solubility ]

methanol, toluene); poorly soluble in water[1]
Boiling Point ~389.00 °C @ 760.00 mm Hg (estimated)[2]
Flash Point ~183.50 °C (estimated)[2]
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Personal Protective Equipment (PPE)

When handling Methyl dihydroabietate, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety.[3] The following table
summarizes the recommended PPE.

Protection Type Recommended Equipment  Standard
] Safety glasses with side- NIOSH (US) or EN 166 (EU)
Eye/Face Protection ]
shields or goggles.[3][4] approved.[4]
) ] Protective gloves and EU Directive 89/686/EEC and
Skin Protection ) )
protective clothing.[3] the standard EN 374.[4]

NIOSH/MSHA approved
) ) respirator if exposure limits are  In accordance with current
Respiratory Protection o ]
exceeded or irritation is local regulations.[3]

experienced.[3]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential for maintaining a safe
laboratory environment.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid contact with skin and eyes.[4]

Ensure adequate ventilation, especially in confined areas.[3]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke when using this product.[5]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
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o Store at room temperature.[3]

» Stable under recommended storage conditions.[3]

Below is a workflow for the safe handling of Methyl dihydroabietate.
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Workflow for Safe Handling of Methyl Dihydroabietate

Preparation

Review Safety Data Sheet (SDS)

Y

Ensure adequate ventilation

Y

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling
Y

Dispense Methyl dihydroabietate carefully
Avoid splashing and aerosol formation

’

Keep containers closed when not in use Avoid contact with skin and eyes

Post-Handling

Wash hands thoroughly after handling

N

Store in a cool, dry, well-ventilated area Properly dispose of waste and contaminated PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl dihydroabietate.
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First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.[3]

General Advice: Consult a physician if necessary.[3]
o Eye Contact: Wash with plenty of water.[3]
» Skin Contact: Wash skin with soap and water.[3]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.[3]

¢ Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

[3]

The following diagram outlines the first-aid procedures for exposure to Methyl
dihydroabietate.
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First-Aid Pr for Methyl Dihydroabi Exposure

Exposure Occurs

Eye Contact Inhalation Ingestion

Rinse cautiously with water for several minutes Wash with plenty of soap and water Remove victim to fresh air

: : \

Remove contact lenses, if present and easy to do

Rinse mouth

Consult a physician if irritation persists

Keep at rest in a position comfortable for breathing

Do NOT induce vomiting

; :

Consult a physician if symptoms persist

Continue rinsing

Consult a physician

Consult a physician

Click to download full resolution via product page
Caption: First-aid procedures for exposure to Methyl dihydroabietate.

Disposal Plan

Proper disposal of Methyl dihydroabietate and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Disposal of Wastes:
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» Disposal should be in accordance with applicable regional, national, and local laws and

regulations.[3]
» Waste material must be disposed of in accordance with national and local regulations.
e Leave chemicals in their original containers and do not mix with other waste.
Contaminated Packaging:
e Do not reuse the container.[3]
» Handle uncleaned containers in the same manner as the product itself.

Below is a diagram illustrating the disposal plan for Methyl dihydroabietate.
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Disposal Plan for Methyl Dihydroabietate
Waste Generated
(Unused chemical or contaminated materials)

Containment

Contaminated Packaging

Keep in suitable, closed, and properly labeled containers Handle as hazardous waste
y \
Do not mix with other waste Offer for recycling or reconditioning if possible
Disposal
Consult with licensed professional waste disposal service Puncture to prevent reuse and dispose of in a sanitary landfill if permissible

;

Dispose of in accordance with local, state, and federal regulations

Click to download full resolution via product page

Caption: Disposal plan for Methyl dihydroabietate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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